1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate

• IUPAC Name: (3-chlorophenyl)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone;oxalic acid
• InChI: InChI=1S/C19H21ClN2O.C2H2O4/c1-15-5-7-16(8-6-15)14-21-9-11-22(12-10-21)19(23)17-3-2-4-18(20)13-17;3-1(4)2(5)6/h2-8,13H,9-12,14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: SCMHCYMSVFVVKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C21H23ClN2O5
• Molecular Weight: 418.9 g/mol

Description

1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been extensively studied for its pharmacological properties. TFMPP is commonly used in laboratory experiments to study its effects on the central nervous system.

Mechanism of Action

1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate acts as a partial agonist at the 5-HT2A and 5-HT2C receptors. It binds to these receptors and activates them, leading to an increase in the release of serotonin in the brain. This increase in serotonin levels is responsible for the hallucinogenic effects of 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate.
Biochemical and Physiological Effects:
1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate has been shown to induce a range of biochemical and physiological effects in animal models. These include changes in heart rate, blood pressure, body temperature, and respiration rate. 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate has also been shown to alter the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate in laboratory experiments is its well-established synthesis method. 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate is also relatively inexpensive and readily available. However, one of the main limitations of using 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate is its potential for inducing hallucinogenic effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate. One area of interest is the development of more selective agonists for the 5-HT2A and 5-HT2C receptors, which could provide a more targeted approach for studying the effects of serotonin on the central nervous system. Another area of interest is the potential therapeutic applications of 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate, particularly for the treatment of mood disorders such as depression and anxiety. Finally, there is a need for further research on the long-term effects of 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate on the brain and behavior, particularly with regard to its potential for inducing hallucinogenic effects.

Synthesis Methods

1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate is synthesized by reacting 1-(3-chlorobenzoyl)piperazine with 4-methylbenzylamine in the presence of a catalyst. The resulting compound is then treated with oxalic acid to form the oxalate salt of 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate. The synthesis of 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate is well-established and has been extensively studied in the literature.

Scientific Research Applications

1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate has been extensively studied for its effects on the central nervous system. It is known to act as a serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. 1-(3-chlorobenzoyl)-4-(4-methylbenzyl)piperazine oxalate has been shown to induce hallucinogenic effects and alter mood and behavior in animal models.